Cas no 1076-25-1 (Benzenamine, 3-(chloromethyl)-2,4,6-triiodo-)

• Product Name: Benzenamine, 3-(chloromethyl)-2,4,6-triiodo-
• CAS No: 1076-25-1
• MF: C₇H₅ClI₃N
• MW: 519.287717580795
• CID: 1183692
• PubChem ID: 12315817
• Update Time: 2025-04-20

Benzenamine, 3-(chloromethyl)-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(chloromethyl)-2,4,6-triiodo-
• 3-(chloromethyl)-2,4,6-triiodoaniline
• SCHEMBL9001840
• 1076-25-1
• DTXSID70487521

• Inchi： 1S/C7H5ClI3N/c8-2-3-4(9)1-5(10)7(12)6(3)11/h1H,2,12H2
• InChI Key： YTDOYYPORSPYKL-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1CCl)I)I)N

Computed Properties

• Exact Mass: 518.7245g/mol
• Monoisotopic Mass: 518.7245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.40260